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Introduction

Polyamide (PA) fibers, commonly known as nylon, are synthetic polymers characterized by the
presence of amide linkages in the polymer backbone. These fibers are widely used in the
textile industry due to their excellent durability, elasticity, and abrasion resistance. The
crystalline structure of polyamide fibers, along with the presence of terminal amino and
carboxyl groups, allows for effective dyeing with various dye classes, particularly acid dyes.

Acid Yellow 25 (C.I. 18835) is a water-soluble anionic monoazo dye.[1][2][3] Its chemical
structure contains sulfonic acid groups, which are present as sodium salts.[4] These groups
impart a negative charge to the dye molecule in aqueous solutions, making it highly suitable for
dyeing polyamide fibers through ionic interactions.[4] This document provides a detailed
protocol for the staining of polyamide fibers with Acid Yellow 25, intended for researchers,
scientists, and professionals in drug development who may use stained polyamide as a
component in their studies.

Staining Mechanism

The staining of polyamide fibers with acid dyes is governed by the principles of ionic bonding,
facilitated by an acidic environment. Under acidic conditions (typically pH 3-6), the terminal
amino groups (-NH2) of the polyamide polymer chains become protonated, creating cationic
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sites (-NH3+).[5][6] The anionic Acid Yellow 25 dye, with its negatively charged sulfonate
groups (-SO3-), is electrostatically attracted to these positively charged sites on the fiber.

The dyeing process involves the diffusion of the dye molecules into the amorphous regions of
the polyamide fiber, followed by the formation of strong ionic bonds. In addition to ionic
interactions, van der Waals forces and hydrogen bonding also contribute to the fixation of the
dye molecules within the fiber matrix, resulting in good fastness properties. The rate of dyeing
is critically influenced by the pH of the dyebath and the temperature, which must be carefully
controlled to ensure even dye uptake and prevent rapid, uneven staining known as "barriness."

Experimental Protocols

This section outlines the necessary reagents, equipment, and a step-by-step procedure for
staining polyamide fibers with Acid Yellow 25.

Materials and Equipment

¢ Substrate: Polyamide (Nylon 6 or Nylon 6,6) fabric
e Dye: Acid Yellow 25 (C.I. 18835)

o Auxiliary Chemicals:

o

Acetic Acid (CH3COOH), glacial or 56% solution

o

Leveling Agent (e.g., a nonionic or amphoteric surfactant blend)

[¢]

Sodium Sulfate (Na2S0a4), anhydrous (optional, for exhaustion control)

[¢]

Non-ionic detergent

e Equipment:

o

Laboratory-scale dyeing machine (e.g., beaker dyer, shaking water bath)

[¢]

Beakers and graduated cylinders

[¢]

pH meter
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[e]

o

[¢]

[¢]

Stirring rods

Hot plate or heating mantle

Analytical balance

Deionized water

Staining Procedure

o Preparation of the Dyebath:

[e]

Calculate the required amounts of dye and auxiliary chemicals based on the weight of the
fabric (owf - on weight of fabric) and the desired liquor ratio (e.g., 1:20).

In a beaker, dissolve the calculated amount of Acid Yellow 25 in a small amount of hot
deionized water.

In the main dyeing vessel, add the required volume of deionized water.
Add the leveling agent (e.g., 1 g/L) and stir until fully dissolved.
Add the dissolved dye solution to the main vessel and stir to ensure homogeneity.

Carefully add acetic acid to adjust the pH of the dyebath to the desired range (4.5-5.5).
Verify the pH using a calibrated pH meter.

e Dyeing Process:

Introduce the pre-wetted polyamide fabric into the dyebath at a starting temperature of
approximately 40°C.

Gradually raise the temperature of the dyebath to 90-100°C at a rate of 1-2°C per minute.

Maintain the temperature at 90-100°C for 30-60 minutes, ensuring continuous agitation of
the fabric to promote even dye penetration.

After the dyeing time has elapsed, begin to cool the dyebath slowly.
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» Rinsing and Washing:

o

Once the dyebath has cooled to approximately 50-60°C, remove the dyed fabric.

[¢]

Rinse the fabric thoroughly with cold running water until the water runs clear.

[¢]

Perform a wash cycle with a non-ionic detergent (e.g., 1 g/L) at 50°C for 10-15 minutes to
remove any unfixed dye from the fiber surface.

o

Rinse the fabric again with cold water.
e Drying:
o Gently squeeze the excess water from the fabric.
o Air-dry the fabric or dry it in an oven at a low temperature (below 80°C).

Data Presentation

The following tables summarize the key quantitative parameters for the staining protocol and
the expected fastness properties of polyamide fibers dyed with Acid Yellow 25.

Table 1: Staining Protocol Parameters
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Parameter Recommended Value Unit

Acid Yellow 25 2.0 % owf
Acetic Acid 1.0 g/L
Leveling Agent 1.0 g/L
Liquor Ratio 1:20

Initial pH 45-55

Starting Temperature 40 °C

Final Dyeing Temperature 20 °C
Dyeing Time 30 minutes
Temperature Ramp Rate 1-2 °C/minute

Table 2: Fastness Properties of Polyamide Dyed with Acid Yellow 25

Fastness Property Test Method Rating
Light Fastness ISO 5-6
Wash Fastness (Fading) ISO 4
Wash Fastness (Staining) ISO 2-3
Perspiration Fastness (Fading)  ISO 3
Perspiration Fastness

(Staining) 'S0 1-3
Oxygen Bleaching (Fading) ISO 3
Oxygen Bleaching (Staining) ISO 3

Note: Fastness ratings are based on a scale of 1 to 5 for staining and 1 to 8 for light fastness,

where a higher number indicates better fastness. Data is sourced from supplier information and

may vary depending on the specific dyeing conditions and substrate.[2]
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Caption: Mechanism of Acid Yellow 25 binding to polyamide fibers.

Experimental Workflow for Polyamide Staining
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Caption: Step-by-step workflow for staining polyamide fibers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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